Cas no 1403483-77-1 (N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide)

• Product Name: N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide
• CAS No: 1403483-77-1
• MF: C₁₇H₁₂ClNO₄
• MW: 329.734483718872
• CID: 3043316
• Update Time: 2025-06-10

N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloro-6-methoxycarbonylphenyl)methyl phthamide
• Methyl 3-chloro-2-((1,3-dioxoisoindolin-2-yl)methyl)benzoate
• METHYL 3-CHLORO-2-[(1,3-DIOXOISOINDOL-2-YL)METHYL]BENZOATE
• C17H12ClNO4
• SB64290
• V3073
• N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide

• Inchi： 1S/C17H12ClNO4/c1-23-17(22)12-7-4-8-14(18)13(12)9-19-15(20)10-5-2-3-6-11(10)16(19)21/h2-8H,9H2,1H3
• InChI Key： MZUPYWJJMSUZBR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OC)=C1CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 485
• XLogP3: 2.9
• Topological Polar Surface Area: 63.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide

N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide (CAS No. 1403483-77-1): An Overview

N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide (CAS No. 1403483-77-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of phthalamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide features a phthalimide moiety linked to a substituted benzene ring through a methylene bridge. The presence of a chloro substituent and a methoxycarbonyl group on the benzene ring imparts specific chemical and biological characteristics to the molecule. These functional groups play a crucial role in determining the compound's solubility, stability, and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to modulate the activity of key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In the context of cancer research, N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide has shown promising results in preclinical studies. It has been reported to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that this compound could be a potential lead for the development of novel anti-cancer agents.

Beyond its anti-inflammatory and anti-cancer properties, N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide has also been investigated for its antiviral activity. Studies have shown that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral mechanism is thought to involve interference with viral entry into host cells and inhibition of viral protein synthesis.

The synthesis of N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the phthalimide moiety, introduction of the chloro and methoxycarbonyl substituents on the benzene ring, and final coupling with an appropriate amine or methylating agent. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

In terms of pharmacokinetics, N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide has been shown to have favorable properties such as good oral bioavailability and moderate plasma protein binding. These characteristics make it suitable for both oral and parenteral administration routes. However, further studies are needed to fully understand its metabolism and excretion pathways in vivo.

The safety profile of N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide has been evaluated in preclinical toxicity studies using animal models. Results indicate that it is generally well-tolerated at therapeutic doses with no significant adverse effects observed. However, as with any new drug candidate, comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, N-(2-Chloro-6-methoxycarbonylphenyl)methyl Phthamide (CAS No. 1403483-77-1) represents a promising compound with diverse biological activities that warrant further investigation. Its potential applications in treating inflammatory diseases, cancer, and viral infections make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacological properties, and ultimately bring this compound closer to clinical use.